Cas no 2172477-28-8 (4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride)

• Product Name: 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride
• CAS No: 2172477-28-8
• MF: C₈H₇Cl₂NO₂S
• MW: 252.117678880692
• CID: 6022096
• PubChem ID: 165590155
• Update Time: 2025-06-11

4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride
• 2172477-28-8
• EN300-1612199

• Inchi： 1S/C8H7Cl2NO2S/c9-8-3-1-2-6-4-11(5-7(6)8)14(10,12)13/h1-3H,4-5H2
• InChI Key： FCMXTAZBJYERBC-UHFFFAOYSA-N
• SMILES： ClS(N1CC2C=CC=C(C=2C1)Cl)(=O)=O

Computed Properties

• Exact Mass: 250.9574550g/mol
• Monoisotopic Mass: 250.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride

Introduction to 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride (CAS No. 2172477-28-8)

4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2172477-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of heterocyclic sulfonyl chlorides, which are widely recognized for their versatile applications in medicinal chemistry and synthetic organic chemistry. The structural features of this molecule, particularly the presence of a chloro substituent and a sulfonyl chloride functional group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-chloro-2,3-dihydro-1H-isoindole core structure is a derivative of isoindole, a scaffold that has been extensively studied for its potential in drug discovery. Isoindole derivatives are known for their ability to interact with biological targets in a manner that can lead to the development of novel therapeutic agents. The introduction of a sulfonyl chloride group at the 2-position of the isoindole ring enhances the electrophilicity of the molecule, making it an attractive building block for further functionalization. This property is particularly useful in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds. The 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride has been employed in several innovative synthetic strategies that leverage its reactive sulfonyl chloride moiety. For instance, it has been utilized in the preparation of sulfonamides, which are crucial pharmacophores in many drugs. The ability to introduce various amine-containing groups via nucleophilic substitution reactions makes this compound a powerful tool for generating libraries of sulfonamide derivatives.

One of the most compelling applications of 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt these interactions, researchers aim to develop treatments that modulate disease pathways. The isoindole scaffold has shown promise in this regard due to its ability to fit into specific binding pockets within target proteins. The sulfonyl chloride group provides an additional point of interaction, enhancing binding affinity and selectivity.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride. Molecular modeling studies have identified key structural features that can be optimized to improve binding affinity and reduce off-target effects. These virtual screening approaches have accelerated the discovery process by allowing researchers to predict the behavior of compounds before they are synthesized. This synergy between experimental chemistry and computational methods has led to several high-throughput screening campaigns aimed at identifying lead compounds for further development.

The synthesis of 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences that may require harsh conditions or expensive reagents. However, recent innovations have focused on greener and more efficient methodologies. For example, catalytic processes using transition metals have been explored as alternatives to traditional coupling reactions. These advancements not only improve the sustainability of chemical synthesis but also enhance scalability for industrial applications.

Another area where 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride has made significant contributions is in the field of materials science. The unique electronic properties of isoindole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). By incorporating this compound into polymer matrices or thin films, researchers have been able to develop materials with enhanced optical and electronic characteristics. These applications highlight the broad utility of heterocyclic compounds beyond their traditional role in pharmaceuticals.

In conclusion, 4-chloro-2,3-dihydro-1H-isoindole-2-sulfonyl chloride (CAS No. 2172477-28-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its role as an intermediate in drug discovery, particularly for sulfonamide-based therapeutics and PPI inhibitors, underscores its importance in medicinal chemistry. Additionally, its potential in materials science demonstrates its versatility outside traditional pharmaceutical contexts. As research continues to evolve, it is likely that new applications and synthetic strategies will emerge, further solidifying the significance of this compound in both academic and industrial settings.